Methyl 2,2,3,3-tetrafluoropropyl carbonate
Cat. No. B117495
M. Wt: 189.08 g/mol
InChI Key: JQRHMMZYONHHPQ-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US05847188
Procedure details
In a flask (500-ml volume) equipped with 10 distillation columns, 2,2,3,3-tetrafluoropropanol (100 g, 0.76 mol), dimethyl carbonate (205 g, 2.3 mol) and a 28% sodium methoxide/methanol solution (1.4 g) were charged. The flask was heated to 120° C. to allow the starting materials to react for 10 hours while removing the methanol from the distillation columns by evaporation. After allowing the mixture to cool to room temperature, an aqueous solution of ammonium chloride was added to the mixture and the mixture was shaken to remove the sodium methoxide. The organic layer was washed with water, dried and distilled to give methyl 2,2,3,3-tetrafluoropropyl carbonate as a colorless liquid (70 g, yield 49%). The chemical structure of the produced compound was determined based on the IR and NMR absorbance spectra shown in FIG. 9 and FIG. 10 respectively and the mass spectrometry spectrum (M/e=190).
Name
sodium methoxide methanol
Quantity
1.4 g
Type
catalyst
Reaction Step Two
Name
methyl 2,2,3,3-tetrafluoropropyl carbonate
Yield
49%
Identifiers
|
REACTION_CXSMILES
|
[F:1][C:2]([F:8])([CH:5]([F:7])[F:6])[CH2:3][OH:4].[C:9](=O)([O:12]C)[O:10][CH3:11]>C[O-].[Na+].CO>[C:9](=[O:12])([O:4][CH2:3][C:2]([F:8])([F:1])[CH:5]([F:7])[F:6])[O:10][CH3:11] |f:2.3.4|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
100 g
|
|
Type
|
reactant
|
|
Smiles
|
FC(CO)(C(F)F)F
|
|
Name
|
|
|
Quantity
|
205 g
|
|
Type
|
reactant
|
|
Smiles
|
C(OC)(OC)=O
|
Step Two
|
Name
|
sodium methoxide methanol
|
|
Quantity
|
1.4 g
|
|
Type
|
catalyst
|
|
Smiles
|
C[O-].[Na+].CO
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
120 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was shaken
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to react for 10 hours
|
|
Duration
|
10 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
while removing the methanol
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
from the distillation columns
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
by evaporation
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to cool to room temperature
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
an aqueous solution of ammonium chloride was added to the mixture
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove the sodium methoxide
|
WASH
|
Type
|
WASH
|
|
Details
|
The organic layer was washed with water
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
distilled
|
Outcomes
Product
|
Name
|
methyl 2,2,3,3-tetrafluoropropyl carbonate
|
|
Type
|
product
|
|
Smiles
|
C(OC)(OCC(C(F)F)(F)F)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 70 g | |
| YIELD: PERCENTYIELD | 49% | |
| YIELD: CALCULATEDPERCENTYIELD | 48.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
